Drim-7-ene-11,12-diol Acetonide: A Technical Overview for Drug Discovery and Development
Drim-7-ene-11,12-diol Acetonide: A Technical Overview for Drug Discovery and Development
For distribution to researchers, scientists, and drug development professionals.
Abstract
Drim-7-ene-11,12-diol acetonide is a naturally occurring sesquiterpenoid of the drimane (B1240787) class, isolated from the plant Polygonum hydropiper.[1] While comprehensive biological data on this specific molecule is limited in publicly accessible literature, the broader class of drimane sesquiterpenoids exhibits a range of promising pharmacological activities, including antifungal, anti-inflammatory, and cytotoxic effects. This document provides a technical guide summarizing the known information about Drim-7-ene-11,12-diol acetonide and related compounds, offering insights into its potential for drug discovery and development. It includes postulated experimental protocols for its isolation and characterization, a summary of relevant biological data from related compounds, and logical workflows for its investigation.
Chemical Identity and Properties
Drim-7-ene-11,12-diol acetonide is a derivative of the drimane sesquiterpenoid skeleton, characterized by a bicyclic core. The acetonide functional group is a protecting group for the 11,12-diol, suggesting it may be an artifact of the isolation process if acetone (B3395972) is used as a solvent, or it could be a naturally occurring modification.
Table 1: Chemical and Physical Properties
| Property | Value | Source |
| Chemical Name | Drim-7-ene-11,12-diol acetonide | Pharmaffiliates |
| CAS Number | 213552-47-7 | MedChemExpress, TargetMol |
| Molecular Formula | C₁₈H₂₈O₂ | Pharmaffiliates |
| Natural Source | Polygonum hydropiper | MedChemExpress |
| Compound Class | Sesquiterpenoid (Drimane type) | MedChemExpress |
Postulated Experimental Protocols
Isolation and Purification
Objective: To isolate Drim-7-ene-11,12-diol acetonide from Polygonum hydropiper.
Methodology:
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Extraction:
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Air-dried and powdered whole plants of Polygonum hydropiper are extracted exhaustively with methanol (B129727) or ethanol (B145695) at room temperature.
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The solvent is evaporated under reduced pressure to yield a crude extract.
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Fractionation:
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The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate (B1210297), and n-butanol.
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Chromatography:
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The chloroform or ethyl acetate fraction, which is likely to contain sesquiterpenoids, is subjected to column chromatography on silica (B1680970) gel.
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A gradient elution system, starting with n-hexane and gradually increasing the polarity with ethyl acetate, is employed.
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Fractions are collected and monitored by thin-layer chromatography (TLC).
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Fractions containing compounds with similar TLC profiles are pooled.
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Purification:
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Further purification of the enriched fractions is achieved by repeated column chromatography, preparative TLC, or high-performance liquid chromatography (HPLC) to yield the pure compound.
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Structural Elucidation
Objective: To confirm the structure of the isolated Drim-7-ene-11,12-diol acetonide.
Methodology:
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR spectroscopy to determine the proton environment, including chemical shifts, coupling constants, and multiplicities.
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¹³C NMR spectroscopy to identify the number and types of carbon atoms.
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2D NMR techniques (COSY, HSQC, HMBC) to establish the connectivity of the molecule.
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X-ray Crystallography: If a suitable crystal can be obtained, single-crystal X-ray diffraction provides unambiguous determination of the three-dimensional structure.
Table 2: Predicted Spectroscopic Data (based on related drimane sesquiterpenoids)
| Data Type | Predicted Characteristics |
| ¹H NMR | Signals for methyl groups, olefinic protons, and protons adjacent to oxygenated carbons. |
| ¹³C NMR | Approximately 18 carbon signals, including those corresponding to the drimane skeleton and the acetonide group. |
| Mass Spec | A molecular ion peak corresponding to the molecular formula C₁₈H₂₈O₂. |
Biological Activity (Inferred from Related Compounds)
Direct biological activity data for Drim-7-ene-11,12-diol acetonide is not currently available. However, extracts of Polygonum hydropiper and other drimane sesquiterpenoids have demonstrated a range of biological effects.
Antifungal Activity
Several drimane sesquiterpenoids exhibit potent antifungal activity. For example, drimenol (B159378) has shown broad-spectrum fungicidal activity against various pathogenic fungi.
Table 3: Antifungal Activity of Drimenol
| Fungal Species | MIC (µg/mL) | Reference |
| Candida albicans | 8 - 64 | [3] |
| Fluconazole-resistant C. albicans | 8 - 64 | [3] |
| Aspergillus spp. | 8 - 64 | [3] |
| Cryptococcus spp. | 8 - 64 | [3] |
Cytotoxic Activity
Extracts from Polygonum hydropiper have shown cytotoxic effects against various cancer cell lines. While the specific compounds responsible for this activity have not all been identified, it suggests that sesquiterpenoids like Drim-7-ene-11,12-diol acetonide could be contributors.
Table 4: Cytotoxicity of Polygonum hydropiper Extracts
| Cell Line | Extract/Fraction | IC₅₀ (µg/mL) | Reference |
| NIH/3T3 | Chloroform | 140 | [3] |
| NIH/3T3 | Ethyl Acetate | 160 | [3] |
| HeLa | β-sitosterol | 170 | [4] |
| MCF-7 | β-sitosterol | 200 | [4] |
| MCF-7 | Stigmasterol | 60 | [4] |
Anti-inflammatory Activity
Flavonoids from Polygonum hydropiper have been shown to attenuate lipopolysaccharide-induced inflammatory injury.[5] Drimane sesquiterpenoids from other natural sources have also demonstrated anti-inflammatory properties, suggesting a potential role for Drim-7-ene-11,12-diol acetonide in this area. For instance, a drimane-type sesquiterpenoid from Limonium sinense exhibited significant anti-inflammatory activity with an IC₅₀ value of 8.3 ± 1.2 μM against NO production in LPS-induced RAW 264.7 macrophages.[6]
Visualizations
Experimental Workflow
Caption: A generalized workflow for the isolation and characterization of Drim-7-ene-11,12-diol acetonide.
Potential Biological Activities
Caption: Potential biological activities of drimane sesquiterpenoids based on current research.
Future Directions
The therapeutic potential of Drim-7-ene-11,12-diol acetonide remains largely unexplored. Future research should focus on:
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Definitive Isolation and Characterization: A thorough study to isolate and fully characterize Drim-7-ene-11,12-diol acetonide from Polygonum hydropiper is required to confirm its structure and provide pure material for biological testing.
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Broad Biological Screening: The purified compound should be screened against a wide range of biological targets to identify its primary pharmacological activities. Based on related compounds, assays for antifungal, anti-inflammatory, and cytotoxic effects would be a logical starting point.
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Mechanism of Action Studies: Once a significant biological activity is identified, further studies should be conducted to elucidate the underlying mechanism of action.
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Synthetic Approaches: The development of a synthetic route to Drim-7-ene-11,12-diol acetonide and its analogs would facilitate structure-activity relationship (SAR) studies and provide a scalable source of the compound for further development.
Conclusion
Drim-7-ene-11,12-diol acetonide, a sesquiterpenoid from Polygonum hydropiper, belongs to a class of natural products with demonstrated biological potential. While specific data on this compound is lacking, the known antifungal, cytotoxic, and anti-inflammatory activities of related drimane sesquiterpenoids and extracts from its natural source provide a strong rationale for its further investigation as a potential lead compound in drug discovery programs. The experimental frameworks and comparative data presented in this guide offer a foundation for initiating such research.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Drimane-type sesquiterpenes from Polygonum hydropiper - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Molecularly Characterized Solvent Extracts and Saponins from Polygonum hydropiper L. Show High Anti-Angiogenic, Anti-Tumor, Brine Shrimp, and Fibroblast NIH/3T3 Cell Line Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Cytotoxicity and molecular docking studies on phytosterols isolated from Polygonum hydropiper L - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Flavonoids of Polygonum hydropiper L. attenuates lipopolysaccharide-induced inflammatory injury via suppressing phosphorylation in MAPKs pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Drimane-type sesquiterpenoids and triterpenoids from the whole plant of Limonium sinense with their antiproliferative and anti-inflammatory activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
